![molecular formula C18H28N4O3 B3948805 ethyl {1-[(1-cyclohexyl-1H-1,2,3-triazol-4-yl)carbonyl]-2-piperidinyl}acetate](/img/structure/B3948805.png)
ethyl {1-[(1-cyclohexyl-1H-1,2,3-triazol-4-yl)carbonyl]-2-piperidinyl}acetate
Overview
Description
Ethyl {1-[(1-cyclohexyl-1H-1,2,3-triazol-4-yl)carbonyl]-2-piperidinyl}acetate is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It is a member of the piperidine family and is commonly referred to as ECPA.
Mechanism of Action
The exact mechanism of action of ECPA is not fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters in the brain, including dopamine, serotonin, and acetylcholine. Additionally, ECPA has been shown to have an effect on the immune system, reducing inflammation and promoting tissue repair.
Biochemical and Physiological Effects:
ECPA has been shown to have several biochemical and physiological effects. It has been shown to increase the levels of dopamine and serotonin in the brain, which are neurotransmitters that play a critical role in regulating mood, motivation, and pleasure. Additionally, ECPA has been shown to reduce inflammation and oxidative stress, which can contribute to the development of several chronic diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of ECPA is its potential therapeutic applications. However, there are also several limitations to using ECPA in lab experiments. One of the main limitations is the lack of information on its potential side effects and toxicity. Additionally, ECPA is a relatively new compound, and more research is needed to fully understand its mechanism of action and potential therapeutic applications.
Future Directions
There are several future directions for research on ECPA. One area of research is to further investigate its potential therapeutic applications, particularly in the treatment of neurological disorders. Additionally, more research is needed to fully understand the mechanism of action of ECPA and its effects on the immune system. Finally, more research is needed to determine the potential side effects and toxicity of ECPA, particularly in human subjects.
Conclusion:
In conclusion, ECPA is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It has been shown to have a significant effect on the central nervous system and may have applications in the treatment of several neurological disorders. Additionally, ECPA has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain conditions. However, more research is needed to fully understand the mechanism of action of ECPA and its potential side effects and toxicity.
Scientific Research Applications
ECPA has been the subject of several scientific studies due to its potential therapeutic properties. It has been shown to have a significant effect on the central nervous system and may have applications in the treatment of several neurological disorders, including Alzheimer's disease, Parkinson's disease, and epilepsy. Additionally, ECPA has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain conditions.
properties
IUPAC Name |
ethyl 2-[1-(1-cyclohexyltriazole-4-carbonyl)piperidin-2-yl]acetate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H28N4O3/c1-2-25-17(23)12-15-10-6-7-11-21(15)18(24)16-13-22(20-19-16)14-8-4-3-5-9-14/h13-15H,2-12H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYOFMZMBYQKSCA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1CCCCN1C(=O)C2=CN(N=N2)C3CCCCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H28N4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.